3-((tetrahydrofuran-3-yl)methoxy)-N-(o-tolyl)azetidine-1-carboxamide

• IUPAC Name: N-(2-methylphenyl)-3-(oxolan-3-ylmethoxy)azetidine-1-carboxamide
• InChI: InChI=1S/C16H22N2O3/c1-12-4-2-3-5-15(12)17-16(19)18-8-14(9-18)21-11-13-6-7-20-10-13/h2-5,13-14H,6-11H2,1H3,(H,17,19)
• InChI Key: NADMXJUBYFUQPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CC(C2)OCC3CCOC3
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• CAS No.: 2320577-32-8

Description

3-((tetrahydrofuran-3-yl)methoxy)-N-(o-tolyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Novel Heterocyclic Compound Synthesis : Research on novel benzodifuranyl, triazines, and other heterocyclic compounds derived from natural sources has highlighted the potential of these molecules in creating new anti-inflammatory and analgesic agents. These compounds show significant COX-2 selectivity, suggesting their utility in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Palladium-Catalyzed Oxidative Cyclization : Studies have explored the catalytic reactions of yn-1-ones to produce tetrahydrofuran and other derivatives, showcasing the versatility of palladium catalysis in synthesizing complex heterocycles with potential applications in drug development and materials science (Bacchi et al., 2005).

Biological Activities and Applications

• Antiprotozoal Agents : The synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has shown strong DNA affinities and potent in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential as antiprotozoal drugs (Ismail et al., 2004).
• Chiral Tetrasubstituted Azetidines : The asymmetric synthesis of tetrasubstituted azetidines offers a pathway to molecules with three chiral centers, which could be useful in developing novel pharmaceuticals with enhanced selectivity and efficacy (Marichev et al., 2019).
• Cytotoxicity of Pyrazole Derivatives : The synthesis of new pyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been investigated for their cytotoxic activity against cancer cells, contributing to the search for new anticancer agents (Hassan, Hafez, & Osman, 2014).